Cas no 1270439-43-4 (3-AMINO-3-[3-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE)

3-Amino-3-[3-fluoro-5-(trifluoromethyl)phenyl]propanenitrile is a fluorinated organic compound featuring both an amino and a nitrile functional group on a propanenitrile backbone. Its structure, incorporating a 3-fluoro-5-(trifluoromethyl)phenyl moiety, enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms improves metabolic stability and bioavailability, making it valuable for designing bioactive molecules. The nitrile group offers reactivity for further derivatization, while the amino group facilitates coupling reactions. This compound is particularly useful in medicinal chemistry for developing fluorinated analogs of lead compounds, leveraging its unique electronic and steric properties for targeted applications.
3-AMINO-3-[3-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE structure
1270439-43-4 structure
Product Name:3-AMINO-3-[3-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE
CAS No:1270439-43-4
MF:C10H8F4N2
MW:232.177536010742
CID:5583041
PubChem ID:129945329
Update Time:2025-10-18

3-AMINO-3-[3-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

    • 3-AMINO-3-[3-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE
    • Benzenepropanenitrile, β-amino-3-fluoro-5-(trifluoromethyl)-
    • N15045
    • 1270439-43-4
    • Inchi: 1S/C10H8F4N2/c11-8-4-6(9(16)1-2-15)3-7(5-8)10(12,13)14/h3-5,9H,1,16H2
    • InChI Key: GBALNZYXZXHKDU-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(F)(F)F)C=C(C=1)C(CC#N)N

Computed Properties

  • Exact Mass: 232.06236091g/mol
  • Monoisotopic Mass: 232.06236091g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.332±0.06 g/cm3(Predicted)
  • Boiling Point: 291.2±35.0 °C(Predicted)
  • pka: 6.17±0.10(Predicted)

3-AMINO-3-[3-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1844459-1g
3-Amino-3-[3-fluoro-5-(trifluoromethyl)phenyl]propanenitrile
1270439-43-4 98%
1g
¥4977.00 2024-08-09

Additional information on 3-AMINO-3-[3-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE

Exploring the Properties and Applications of 3-AMINO-3-[3-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE (CAS No. 1270439-43-4)

3-AMINO-3-[3-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE (CAS No. 1270439-43-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluorinated phenyl group and a propanenitrile backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

The compound's CAS number 1270439-43-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. With the growing demand for fluorinated building blocks in medicinal chemistry, this compound aligns with trends in precision medicine and targeted drug design. Its nitrile functional group further expands its utility, enabling diverse chemical transformations such as cyclizations and condensations.

In recent years, the scientific community has focused on sustainable synthesis methods for compounds like 3-AMINO-3-[3-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE. Questions such as "How to optimize yield in fluorinated nitrile synthesis?" or "What are greener alternatives for trifluoromethylation?" reflect industry priorities. Advanced techniques like flow chemistry and catalyzed reactions are being explored to improve efficiency and reduce environmental impact.

From an analytical perspective, the compound's spectroscopic fingerprints (e.g., NMR, IR) are well-documented, aiding in quality control during production. Its stability under various pH conditions makes it suitable for high-throughput screening platforms. Notably, the 3-fluoro-5-(trifluoromethyl)phenyl moiety contributes to lipophilicity—a key parameter in optimizing blood-brain barrier permeability for CNS-targeting drugs.

Beyond pharmaceuticals, this compound shows promise in material science, particularly in designing fluorinated polymers with enhanced thermal resistance. As industries seek eco-friendly fluorochemicals, derivatives of 1270439-43-4 are being evaluated for their lower bioaccumulation potential compared to legacy PFAS compounds.

Regulatory compliance remains a focal point, with researchers emphasizing REACH-compliant applications. The compound's propanenitrile scaffold is also being studied for crop protection agents, addressing global needs for sustainable agriculture. Frequently searched queries like "Role of fluorinated nitriles in pesticide development" highlight this intersection.

In summary, 3-AMINO-3-[3-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE exemplifies innovation at the nexus of fluorine chemistry and life sciences. Its versatility underlines why CAS 1270439-43-4 continues to be a subject of cutting-edge research and industrial applications.

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